1H-Pyrazolo[3,4-b]pyrazine-3-carboxylic acid

• IUPAC Name: 2H-pyrazolo[3,4-b]pyrazine-3-carboxylic acid
• InChI: InChI=1S/C6H4N4O2/c11-6(12)4-3-5(10-9-4)8-2-1-7-3/h1-2H,(H,11,12)(H,8,9,10)
• InChI Key: MWPWLVCWUBHDTP-UHFFFAOYSA-N
• Canonical SMILES: C1=NC2=C(NN=C2N=C1)C(=O)O
• Molecular Formula: C6H4N4O2
• Molecular Weight: 164.12 g/mol

Description

1H-Pyrazolo[3,4-b]pyrazine-3-carboxylic acid is a heterocyclic compound. It has a molecular weight of 164.12. The IUPAC name for this compound is this compound.

Synthesis Analysis

There are several methods reported for the synthesis of 1H-Pyrazolo[3,4-b]pyrazine derivatives. One of the methods involves the use of amorphous carbon-supported sulfonic acid (AC-SO3H) as a catalyst. This method provided the desired products with moderate to good yields.

Molecular Structure Analysis

The InChI code for this compound is 1S/C6H4N4O2/c11-6(12)4-3-5(10-9-4)8-2-1-7-3/h1-2H, (H,11,12) (H,8,9,10).

Chemical Reactions Analysis

The synthesis of 1H-Pyrazolo[3,4-b]pyrazine derivatives involves a sequential opening/closing cascade reaction. The reaction involves the use of a, -unsaturated compounds in reactions with N-nucleophiles.

Physical And Chemical Properties Analysis

This compound is a solid at room temperature. The storage temperature for this compound is recommended to be at refrigerator temperatures.

Scientific Research Applications

Biomedical Applications

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Synthesis Methods

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PPARα Activation

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Fluorescence Properties

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Safety and Hazards

The compound has been classified with the hazard statements H302, H315, H319, H335. These indicate that it may be harmful if swallowed, causes skin irritation, causes serious eye irritation, and may cause respiratory irritation.

Mechanism of Action

Target of Action

1H-Pyrazolo[3,4-b]pyrazine-3-carboxylic acid is a heterocyclic compound Similar compounds, such as 1h-pyrazolo[3,4-b]pyridines, have been found to have a close resemblance with the purine bases adenine and guanine , suggesting potential interactions with nucleic acids or proteins that interact with these bases.

Mode of Action

It’s worth noting that similar compounds have been found to inhibit certain enzymes . The compound’s interaction with its targets could lead to changes in the biochemical processes within the cell, affecting the cell’s function and potentially leading to therapeutic effects.

Biochemical Pathways

Similar compounds have been found to affect various cellular processes . The compound could potentially interact with various enzymes and proteins, altering their function and affecting the biochemical pathways they are involved in.